Cas no 1325-44-6 (Arnica Yellow (9CI))

• Product Name: Arnica Yellow (9CI)
• CAS No: 1325-44-6
• MF: C₃₁H₃₃N₂NaO₆S₂
• MW: 616.723296880722
• CID: 117591
• Update Time: 2025-04-18

Arnica Yellow (9CI) Chemical and Physical Properties

Names and Identifiers

• Arnica Yellow (9CI)
• C.I. 40025
• Erio green b
• ERIO GREEN B [INDICATOR FOR OXIDIMETRY]
• LISSAMINE GREEN V
• indicatorforoxidimetry
• sodium 4-[[4-(diethylamino)phenyl]-(4-diethyliminiocyclohexa-2,5-dien-1-ylidene)methyl]naphthalene-2,7-disulfonate
• sodium 4-[[4-(diethylamino)phenyl]-(4-diethylazaniumylidenecyclohexa-2,5-dien-1-ylidene)methyl]naphthalene-2,7-disulfonate
• N-Ethyl- or N-Methyl-quaternized 4-[(4-Aminophenyl)(4-imino-2,5-cyclohexadien-1-ylidene)methyl]-2,7-naphthalenedisulfonic acid hydroxide inner salt sodium salt

• Inchi： 1S/C31H34N2O6S2.Na/c1-5-32(6-2)25-13-9-22(10-14-25)31(23-11-15-26(16-12-23)33(7-3)8-4)30-21-28(41(37,38)39)20-24-19-27(40(34,35)36)17-18-29(24)30;/h9-21H,5-8H2,1-4H3,(H-,34,35,36,37,38,39);/q;+1/p-1
• InChI Key： UWGCNDBLFSEBDW-UHFFFAOYSA-M
• SMILES： S(C1C([H])=C2C([H])=C(C([H])=C([H])C2=C(C=1[H])C(=C1C([H])=C([H])C(C([H])=C1[H])=[N+](C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])[H])C1C([H])=C([H])C(=C([H])C=1[H])N(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])[H])S(=O)(=O)[O-])(=O)(=O)[O-].[Na+] |c:18,29|